Cas no 20967-87-7 (1-(3-Ethoxycarbonylphenyl)-2-thiourea)

• Product name: 1-(3-Ethoxycarbonylphenyl)-2-thiourea
• CAS No: 20967-87-7
• MF: C₁₀H₁₂N₂O₂S
• MW: 224.27948
• MDL: MFCD00060449
• CID: 252782
• PubChem ID: 2758743

1-(3-Ethoxycarbonylphenyl)-2-thiourea Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,3-[(aminothioxomethyl)amino]-, ethyl ester
• 1-(3-Ethoxycarbonylphenyl)-2-thiourea
• ethyl 3-(carbamothioylamino)benzoate
• AKOS000368392
• MPPYHEHCRXKCJB-UHFFFAOYSA-N
• MFCD00060449
• 3-thioureido-benzoic acid ethyl ester
• FT-0682086
• 1-(3-ethoxycarbonylphenyl)-2-thiourea, AldrichCPR
• DTXSID00374470
• A815052
• 20967-87-7
• Benzoic acid,3-[(aminothioxomethyl)amino]-,ethyl ester
• SCHEMBL260299
• Benzoic acid, 3-[(aminothioxomethyl)amino]-, ethyl ester
• Ethyl3-thioureidobenzoate
• ethyl 3-[(aminocarbonothioyl)amino]benzoate
• Ethyl 3-thioureidobenzoate
• STK279078
• DB-018510

• MDL： MFCD00060449
• Inchi： InChI=1S/C10H12N2O2S/c1-2-14-9(13)7-4-3-5-8(6-7)12-10(11)15/h3-6H,2H2,1H3,(H3,11,12,15)
• InChI Key： MPPYHEHCRXKCJB-UHFFFAOYSA-N
• SMILES： CCOC(C1=CC(NC(N)=S)=CC=C1)=O

Computed Properties

• Exact Mass: 224.06200
• Monoisotopic Mass: 224.062
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 96.4A^2
• XLogP3: 1.7

Experimental Properties

• Density: 1.304
• Melting Point: 129-131°C
• Boiling Point: 359.1°Cat760mmHg
• Flash Point: 171°C
• Refractive Index: 1.654
• PSA: 96.44000
• LogP: 2.29210

1-(3-Ethoxycarbonylphenyl)-2-thiourea Security Information

• Hazard Category Code： 43
• Safety Instruction： 36/37
• Hazardous Material Identification：
• HazardClass：IRRITANT

1-(3-Ethoxycarbonylphenyl)-2-thiourea Customs Data

• HS CODE：2930909090
• Customs Data：

  China Customs Code:

  2930909090

  Overview:

  2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on 1-(3-Ethoxycarbonylphenyl)-2-thiourea

Professional Introduction to Compound with CAS No. 20967-87-7 and Product Name: 1-(3-Ethoxycarbonylphenyl)-2-thiourea

1-(3-Ethoxycarbonylphenyl)-2-thiourea, identified by the Chemical Abstracts Service Number (CAS No.) 20967-87-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of thiourea derivatives, which are widely recognized for their diverse biological activities and potential applications in drug development. The structural motif of 1-(3-Ethoxycarbonylphenyl)-2-thiourea incorporates both an ethoxycarbonyl group and a thiourea moiety, which are known to contribute to its unique chemical properties and reactivity. These features make it a valuable intermediate in synthesizing more complex molecules with therapeutic implications.

The ethoxycarbonyl group, attached to a phenyl ring, enhances the compound's ability to participate in nucleophilic substitution reactions, while the thiourea component provides a site for further functionalization. Such structural characteristics are particularly useful in designing molecules that can interact with biological targets in novel ways. Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action for thiourea derivatives like 1-(3-Ethoxycarbonylphenyl)-2-thiourea, facilitating the rational design of new drugs.

In the realm of medicinal chemistry, thiourea derivatives have been explored for their antimicrobial, antiviral, and anticancer properties. The presence of the thiourea moiety in 1-(3-Ethoxycarbonylphenyl)-2-thiourea suggests potential applications in developing treatments for diseases caused by microbial infections or uncontrolled cell proliferation. For instance, studies have shown that certain thiourea derivatives can inhibit the activity of enzymes essential for bacterial survival, making them promising candidates for antibiotic development. Additionally, the phenyl ring's aromaticity can be leveraged to enhance drug stability and bioavailability.

Recent research has also highlighted the role of 1-(3-Ethoxycarbonylphenyl)-2-thiourea in modulating inflammatory pathways. Inflammatory responses are central to many chronic diseases, including rheumatoid arthritis and inflammatory bowel disease. By targeting specific inflammatory mediators, thiourea-based compounds may offer therapeutic benefits. Preclinical studies have demonstrated that derivatives of this compound can reduce levels of pro-inflammatory cytokines, thereby alleviating symptoms associated with these conditions. These findings underscore the compound's potential as a lead molecule for further drug development.

The synthesis of 1-(3-Ethoxycarbonylphenyl)-2-thiourea involves multi-step organic reactions that require precise control over reaction conditions. The ethoxycarbonylation step is critical, as it determines the reactivity of the resulting compound. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to improve yield and purity. These methods align with current trends in green chemistry, emphasizing sustainability and efficiency in chemical synthesis.

From a pharmacokinetic perspective, 1-(3-Ethoxycarbonylphenyl)-2-thiourea exhibits properties that make it an attractive candidate for drug development. Its molecular structure suggests moderate solubility in both water and organic solvents, which is advantageous for formulation into various dosage forms. Furthermore, preliminary pharmacokinetic studies indicate that the compound has a reasonable bioavailability profile when administered orally. These characteristics are essential for ensuring that the drug reaches its target site in sufficient concentrations to exert its therapeutic effects.

The safety profile of 1-(3-Ethoxycarbonylphenyl)-2-thiourea is another critical consideration in its development as a pharmaceutical agent. While thiourea derivatives have been used clinically for decades, their potential side effects must be thoroughly evaluated before they can be approved for human use. Toxicological studies have been conducted to assess acute and chronic toxicity, as well as potential long-term health risks associated with exposure to this compound. These studies are essential for ensuring patient safety and guiding future clinical trials.

In conclusion,1-(3-Ethoxycarbonylphenyl)-2-thiourea (CAS No. 20967-87-7) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and demonstrated biological activities make it a valuable asset in developing new treatments for various diseases. As research continues to uncover new applications for thiourea derivatives,1-(3-Ethoxycarbonylphenyl)-2-thiourea is likely to play an increasingly important role in addressing unmet medical needs.